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Compound of Interest

Compound Name: Methyl 2-(2-aminophenyl)acetate

Cat. No.: B1310229

For researchers and professionals in the field of drug development, ensuring the safe handling
and disposal of chemical compounds is a cornerstone of laboratory safety and environmental
stewardship. Methyl 2-(2-aminophenyl)acetate, a compound utilized in various research
applications, requires meticulous disposal procedures due to its potential hazards. This guide
provides a comprehensive, step-by-step approach to its proper disposal, ensuring compliance
and safety.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle Methyl 2-(2-
aminophenyl)acetate with the appropriate safety measures. The compound is classified as
harmful if swallowed, in contact with skin, or if inhaled, and can cause significant skin and eye
irritation[1].

Personal Protective Equipment (PPE): Always wear the following PPE when handling Methyl
2-(2-aminophenyl)acetate:

o Chemical-resistant gloves (e.qg., nitrile rubber)
o Safety goggles or a face shield

e Alaboratory coat

Quantitative Safety Data Summary
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While specific quantitative limits for disposal are determined by local regulations, the following
table summarizes the key hazard information for Methyl 2-(2-aminophenyl)acetate.

Hazard Category GHS Hazard Statement Description
Acute Toxicity, Oral H302 Harmful if swallowed[2][3].
Skin Corrosion/Irritation H315 Causes skin irritation[2][3].

Causes serious eye irritation[2]

Serious Eye Damage/Irritation H319 3]

May cause respiratory

Acute Toxicity, Inhalation H335 o
irritation[2][3].

Step-by-Step Disposal Protocol

The mandated and primary method for the disposal of Methyl 2-(2-aminophenyl)acetate is
through a licensed and approved hazardous waste disposal facility[1]. Under no circumstances
should this chemical be disposed of down the drain or mixed with regular trash[1].

1. Containerization:
o Keep the waste compound in its original, clearly labeled container whenever possible.

« If the original container is compromised, transfer the waste to a new, compatible container
that is properly labeled with the chemical name and associated hazards.

o Ensure the container is sealed tightly to prevent any leaks or spills[1].
2. Waste Segregation:

» Do not mix Methyl 2-(2-aminophenyl)acetate with other chemical waste unless explicitly
authorized by your institution's Environmental Health and Safety (EHS) department.
Incompatible chemicals can lead to dangerous reactions[1].

3. Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

e This area should be away from general laboratory traffic and incompatible materials.
4. Professional Disposal:

» Arrange for the collection of the chemical waste through your institution's EHS office, which
will coordinate with a licensed hazardous waste disposal company[1]. These services are
equipped to handle and treat hazardous chemicals in compliance with all federal, state, and
local regulations[1].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-(2-aminophenyl)acetate.
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Preparation for Disposal Key
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Caption: Disposal workflow for Methyl 2-(2-aminophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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